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Compound of Interest

Compound Name: 3-Benzoylacrylic acid

Cat. No.: B145898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted 3-benzoylacrylic acids and their derivatives are a class of organic compounds

that have garnered significant interest in the fields of medicinal chemistry and materials

science. Their versatile chemical structure, featuring a benzoyl group attached to an acrylic

acid backbone, allows for a wide range of substitutions, leading to a diverse library of

molecules with varied biological activities. This technical guide provides a comprehensive

overview of the synthesis of these valuable compounds, including detailed experimental

protocols, a summary of quantitative data, and visualizations of relevant biological pathways

and experimental workflows.

Core Synthesis Methodology: Friedel-Crafts
Acylation
The primary and most established method for the synthesis of 3-benzoylacrylic acid and its

substituted derivatives is the Friedel-Crafts acylation. This electrophilic aromatic substitution

reaction typically involves the reaction of an aromatic compound (such as benzene or a

substituted benzene) with maleic anhydride in the presence of a Lewis acid catalyst, most

commonly anhydrous aluminum chloride (AlCl₃).[1][2] The reaction proceeds through the

formation of an acylium ion intermediate, which then attacks the aromatic ring to form the

desired β-aroylacrylic acid.

The general reaction scheme is as follows:
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General scheme for Friedel-Crafts acylation.
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General experimental workflow for synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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